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For researchers, scientists, and drug development professionals, understanding the preclinical

efficacy of therapeutic agents is paramount. This guide provides an objective comparison of

infliximab's performance in various animal models of autoimmune diseases, supported by

experimental data and detailed methodologies.

Infliximab, a chimeric monoclonal antibody targeting tumor necrosis factor-alpha (TNF-α), has

demonstrated significant therapeutic effects in a range of autoimmune conditions. Its efficacy

has been extensively evaluated in animal models that mimic human diseases such as

rheumatoid arthritis, inflammatory bowel disease, psoriasis, and multiple sclerosis. This guide

synthesizes the available data to offer a comparative overview of infliximab's effectiveness

across these models.

Mechanism of Action: Targeting TNF-α Signaling
Infliximab exerts its therapeutic effect by neutralizing the biological activity of TNF-α, a key

pro-inflammatory cytokine. By binding to both soluble and transmembrane forms of TNF-α,

infliximab prevents its interaction with its receptors (TNFR1 and TNFR2), thereby inhibiting

downstream inflammatory signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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